2-Chloro-4-(2-methoxyethoxy)pyrimidine
Overview
Description
2-Chloro-4-(2-methoxyethoxy)pyrimidine is a chemical compound with the CAS Number: 110821-12-0 . It has a molecular weight of 188.61 . It is a liquid at room temperature .
Physical And Chemical Properties Analysis
2-Chloro-4-(2-methoxyethoxy)pyrimidine is a liquid at room temperature . It has a molecular weight of 188.61 .Scientific Research Applications
Synthesis of Novel Compounds
2-Chloro-4-(2-methoxyethoxy)pyrimidine is used in the synthesis of novel compounds. For instance, it has been used in the creation of bis(2-(pyrimidin-2-yl)ethoxy)alkanes .
Creation of Fluorescent Dyes
This compound has also been used in the synthesis of 4′-(1,1′-(5-(2-methoxyphenoxy)-[2,2′-bipyrimidine]-4,6-diyl)bis(1H-pyrazol-3,1-diyl)) dianiline fluorescent dye . Fluorescent dyes have a wide range of applications in biological and chemical research, including cell imaging and molecular probes.
Biosensors for Protein Assay
2-Chloro-4-(2-methoxyethoxy)pyrimidine has been used in the development of biosensors for protein assay . These biosensors can be used to detect and quantify the presence of proteins in biological samples, which is crucial in many areas of biomedical research.
Anti-Inflammatory Applications
Pyrimidines, including 2-Chloro-4-(2-methoxyethoxy)pyrimidine, have been studied for their anti-inflammatory effects . They have been found to inhibit the expression and activities of certain vital inflammatory mediators, which could make them useful in the treatment of inflammatory diseases .
Synthesis of Pyrrolo[2,3-d]pyrimidine Hybrids
This compound has been used in the synthesis of 4-(4-(substituted)piperazin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine . These hybrids have been studied as potential α-amylase inhibitors, which could have applications in the treatment of diabetes .
[3 + 3] Annulation of Amidines with Saturated Ketones
2-Chloro-4-(2-methoxyethoxy)pyrimidine has been involved in the 4-HO-TEMPO-facilitated [3 + 3] annulation of commercial-grade amidines with saturated ketones . This reaction is a key step in the synthesis of many important organic compounds.
Safety and Hazards
The compound is classified under the GHS07 hazard class . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes in contact with skin, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Pyrimidines, the class of compounds to which it belongs, are known to have a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Mode of Action
Pyrimidines, in general, are known to inhibit the expression and activities of certain vital inflammatory mediators .
Biochemical Pathways
Pyrimidines are known to affect various biochemical pathways related to inflammation .
Result of Action
Pyrimidines are known to exhibit potent anti-inflammatory effects .
properties
IUPAC Name |
2-chloro-4-(2-methoxyethoxy)pyrimidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O2/c1-11-4-5-12-6-2-3-9-7(8)10-6/h2-3H,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRILHJIMBYGENK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=NC(=NC=C1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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